Cas no 112632-70-9 (Pyridine, 4-(1,1-dimethylethyl)-2,6-dimethyl-)

• Product name: Pyridine, 4-(1,1-dimethylethyl)-2,6-dimethyl-
• CAS No: 112632-70-9
• MF: C₁₁H₁₇N
• MW: 163.25938
• CID: 1203741
• PubChem ID: 13801723

Pyridine, 4-(1,1-dimethylethyl)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(1,1-dimethylethyl)-2,6-dimethyl-
• SCHEMBL803405
• 112632-70-9
• GMSGGXMEFRQWFP-UHFFFAOYSA-N
• 2,6-dimethyl-4-t-butylpyridine
• 4-tert-butyl-2,6-dimethylpyridine

• Inchi： InChI=1S/C11H17N/c1-8-6-10(11(3,4)5)7-9(2)12-8/h6-7H,1-5H3
• InChI Key： GMSGGXMEFRQWFP-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=N1)C)C(C)(C)C

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89